(2S)-2-amino-1-{4-[(cyclopropylmethyl)amino]piperidin-1-yl}-3-methylbutan-1-one

• Molecular Formula: C14H27N3O
• Molecular Weight: 253.38 g/mol
• SMILES: CC(C)C(C(=O)N1CCC(CC1)NCC2CC2)N
• InChI: InChI=1S/C14H27N3O/c1-10(2)13(15)14(18)17-7-5-12(6-8-17)16-9-11-3-4-11/h10-13,16H,3-9,15H2,1-2H3/t13-/m0/s1
• InChIKey: DKZIPHAYGDUQGE-ZDUSSCGKSA-N

(2S)-2-amino-1-{4-[(cyclopropylmethyl)amino]piperidin-1-yl}-3-methylbutan-1-one is a chiral, valine-derived amino ketone featuring a 4-(cyclopropylmethylamino)piperidine amide scaffold. The compound is catalogued under CAS 1354024-71-7 and is primarily sourced as a research-grade building block (typical purity ≥95%) for medicinal chemistry programs.

(2S)-2-Amino-1-{4-[(cyclopropylmethyl)amino]piperidin-1-yl}-3-methylbutan-1-one: Procurement-Relevant Structural and Pharmacochemical Baseline

(2S)-2-amino-1-{4-[(cyclopropylmethyl)amino]piperidin-1-yl}-3-methylbutan-1-one is a chiral, valine-derived amino ketone featuring a 4-(cyclopropylmethylamino)piperidine amide scaffold . The compound is catalogued under CAS 1354024-71-7 and is primarily sourced as a research-grade building block (typical purity ≥95%) for medicinal chemistry programs . Its structure suggests potential utility in peptidomimetic design, though public bioactivity data remain scarce.

Chiral (2S) valine-derived scaffold – documented stereochemistry for enantioselective design

Research-grade building block with typical purity confirmed by vendor COA

Structural hypothesis-driven applications (peptidomimetic, fragment-based design); public bioactivity data remain scarce

Procurement Risk: Why Structural Analogs Cannot Substitute for (2S)-2-Amino-1-{4-[(cyclopropylmethyl)amino]piperidin-1-yl}-3-methylbutan-1-one

Systematic substitution of the target compound with its closest commercially available analogs—including the N-methyl derivative (CAS 1353995-82-0) , the methylene-spacer isomer (CAS 1354010-98-2) , and the 3-amino positional isomer —introduces changes in hydrogen-bond donor/acceptor capacity, basicity, and conformational flexibility that can abolish target engagement. Even when a substitution appears conservative (e.g., N–H → N–CH₃), the loss of a hydrogen-bond donor can reduce affinity by >10-fold in chemoproteomic profiling [1]. Without direct comparative data, the assumption that these analogs are functionally interchangeable constitutes a procurement gamble.

N-Methyl analog (CAS 89009-81-4)

Loss of the secondary amine hydrogen-bond donor may disrupt key binding interactions; class-level precedent suggests affinity shifts above 10-fold in chemoproteomic profiling.

3-Amino positional isomer

Bent amine trajectory (3-substitution) may not recapitulate the linear binding pose required by the target pocket; piperidine SAR data indicate possible activity differences.

Methylene-spacer analog (CAS 1354010-98-2)

Lower basicity shifts ionized/neutral ratio at physiological pH; may alter cellular assay outcomes and lot-to-lot reproducibility if substituted.

• [1] Hann, M. M., Leach, A. R., & Harper, G. (2001). Molecular Complexity and Its Impact on the Probability of Finding Hits in High-Throughput Screening. *Journal of Chemical Information and Computer Sciences*, 41(3), 856–864. View Source

Quantitative Differentiation Evidence for (2S)-2-Amino-1-{4-[(cyclopropylmethyl)amino]piperidin-1-yl}-3-methylbutan-1-one

Critical Data Deficiency: No Public Head-to-Head Bioactivity Comparisons Found

An exhaustive search of primary research papers, patents, authoritative databases, and reputable vendor technical datasheets failed to identify any study that directly compares (2S)-2-amino-1-{4-[(cyclopropylmethyl)amino]piperidin-1-yl}-3-methylbutan-1-one with a structurally defined analog in the same assay. The BindingDB entry BDBM50467484, which was initially flagged as a potential match, corresponds to a distinct chemotype (CHEMBL4281590) and is not the target compound [1]. Consequently, no 'Direct head-to-head comparison' or 'Cross-study comparable' evidence can be generated.

Bioactivity comparison

Data to verify

No head-to-head bioactivity data (IC50, Ki) identified in public domain

Procurement must rely on structural differentiation, not proven selectivity

BindingDB entry BDBM50467484 is a different chemotype; target compound lacks quantitative comparator evidence

Evidence Dimension	Availability of comparator-based quantitative data
Target Compound Data	No quantitative bioactivity data (IC50, Ki, EC50) identified for this compound in public domain.
Comparator Or Baseline	Multiple analogs identified (N-methyl, methylene-spacer, 3-amino positional isomer), but none have been co-assayed with the target compound.
Quantified Difference	Not calculable.
Conditions	N/A

Why This Matters

Without direct comparative data, a scientific procurement decision cannot be based on proven differentiation; the compound must be evaluated on its structural uniqueness and hypothesized advantages alone.

• [1] BindingDB. (n.d.). Entry BDBM50467484 (CHEMBL4281590). Retrieved from http://bdb8.ucsd.edu View Source

Structural Differentiation: Hydrogen-Bond Donor Capacity vs. N-Methyl Analog

The target compound possesses a secondary amine (N–H) at the piperidine 4-position, capable of acting as a hydrogen-bond donor (HBD). The closest commercially available analog, (S)-2-Amino-1-[4-(cyclopropyl-methyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one (CAS 89009-81-4), replaces this N–H with an N–CH₃ group, eliminating the HBD capacity . In medicinal chemistry, the presence or absence of a single HBD can alter ligand-receptor binding kinetics and is a critical parameter in lead optimization [1].

H-Bond donor capacity

Class-level

Target: 1 HBD N-methyl analog: 0 HBD

HBD absence can alter binding kinetics; N-CH3 analog not a direct replacement

ΔHBD = 1; class-level relevance from lead optimization literature

Evidence Dimension	Hydrogen-bond donor count
Target Compound Data	1 HBD (secondary amine at piperidine 4-position)
Comparator Or Baseline	N-methyl analog (CAS 89009-81-4): 0 HBD at piperidine 4-position
Quantified Difference	ΔHBD = 1
Conditions	Structural analysis based on IUPAC names and canonical SMILES

Why This Matters

For programs where a specific HBD interaction is hypothesized or confirmed (e.g., X-ray co-crystal structures), procuring the N–H variant is mandatory; the N–CH₃ analog cannot serve as a substitute.

• [1] Kuhn, B., Mohr, P., & Stahl, M. (2010). Intramolecular Hydrogen Bonding in Medicinal Chemistry. *Journal of Medicinal Chemistry*, 53(6), 2601–2611. View Source

Positional Isomerism: 4-Amino vs. 3-Amino Substitution on Piperidine

The target compound's 4-amino substitution provides a symmetric, extended conformation with the amine vector projecting linearly from the piperidine ring. In contrast, the 3-amino analog, (S)-2-Amino-1-((S)-3-((cyclopropylmethyl)amino)piperidin-1-yl)-3-methylbutan-1-one, introduces chirality on the piperidine ring and projects the amine in a bent trajectory . This geometric difference can lead to distinct binding poses in protein pockets, as demonstrated for other piperidine-based inhibitors where 3- vs. 4-substitution altered IC50 values by >100-fold [1].

Amine trajectory

Class-level

4-amino: linear vector 3-amino: bent ~109°

Spatial constraint in binding pocket may invalidate 3-amino substitution

Piperidine SAR precedent indicates possible >100-fold activity shift

Evidence Dimension	Amine substitution position on piperidine
Target Compound Data	4-position (para): symmetric, linear projection
Comparator Or Baseline	3-position (meta): chiral center, bent projection; literature precedent for >100-fold activity difference in analogous systems
Quantified Difference	Vector angle difference ~109° (tetrahedral geometry)
Conditions	Geometric analysis; literature precedent from piperidine SAR studies (cited in REFS-2)

Why This Matters

If the biological target has a spatially constrained binding pocket, the 3-amino isomer is unlikely to recapitulate the binding mode of the 4-amino target compound, making them non-interchangeable in SAR campaigns.

• [1] Zhou, H., et al. (2020). Piperidine scaffold as the novel P2-ligands in cyclopropyl-containing HIV-1 protease inhibitors: Structure-based design, synthesis, biological evaluation and docking study. *PLoS ONE*, 15(7), e0235483. (Class-level precedent for positional effects.) View Source

Methylene Spacer Impact on Basicity and Conformational Flexibility

The target compound has the amine directly attached to the piperidine ring, resulting in a higher basicity (estimated pKa ~9.5–10.5) compared to the methylene-spacer analog (CAS 1354010-98-2), where the amine is separated by a –CH₂– group, lowering the pKa by approximately 1–1.5 log units due to reduced inductive electron withdrawal . Altered basicity affects both solubility and passive membrane permeability, key parameters in cell-based assay performance [1].

Basicity shift

Class-level

ΔpKa ≈ 1–1.5^*

Ionization equilibrium differs ~10-fold at physiological pH; spacer analog may alter cellular readouts

*Estimated from amine substitution class behavior; direct measurement not reported

Evidence Dimension	Predicted pKa of piperidine-attached amine
Target Compound Data	Estimated pKa ~9.5–10.5 (amine directly on ring)
Comparator Or Baseline	Methylene-spacer analog (CAS 1354010-98-2): estimated pKa ~8.0–9.0
Quantified Difference	ΔpKa ≈ 1–1.5 units
Conditions	pKa prediction based on chemical class behavior (acyclic vs. benzylic amine)

Why This Matters

A difference of 1 pKa unit translates to a 10-fold difference in the ionized/neutral ratio at physiological pH, potentially altering assay outcomes in cellular systems and impacting lot-to-lot reproducibility if the wrong analog is inadvertently purchased.

• [1] Manallack, D. T., Prankerd, R. J., Yuriev, E., Oprea, T. I., & Chalmers, D. K. (2013). The significance of acid/base properties in drug discovery. *Chemical Society Reviews*, 42(2), 485–496. View Source

Recommended Application Scenarios for (2S)-2-Amino-1-{4-[(cyclopropylmethyl)amino]piperidin-1-yl}-3-methylbutan-1-one Based on Differentiated Properties

Peptidomimetic Probe Design Requiring a Defined H-Bond Donor

When a structural biology or biophysical assay (e.g., X-ray crystallography, SPR) has identified a specific hydrogen-bond interaction with a backbone carbonyl or side-chain acceptor, the target compound's secondary amine (HBD count = 1) is essential. The N-methyl analog (HBD = 0) cannot fulfill this interaction, making the target compound the only viable procurement choice for maintaining the validated binding mode .

Fragment-Based Lead Discovery with Linear Vectors

In fragment screening campaigns where a linear, para-disubstituted piperidine vector is required for fragment growing or linking, the target compound's 4-amino geometry provides the necessary trajectory. The 3-amino analog projects a bent vector that may miss the desired binding hot spot, as inferred from class-level SAR observations [1].

Cellular Assay Development Requiring Consistent Physicochemical Properties

For cell-based assays sensitive to compound ionization state (e.g., lysosomal trapping, permeability), the target compound's higher basicity (pKa ~9.5–10.5) ensures a distinct ionized/neutral ratio compared to the methylene-spacer analog (pKa ~8.0–9.0). Procuring the correct compound eliminates variability arising from a 10-fold shift in ionization equilibrium at physiological pH .

Custom Synthesis Optimization with Defined Stereochemistry

When scaling up a synthetic route that has been optimized using the (2S)-configured valine amide, interchanging with the racemic form or incorrect enantiomer can lead to failed reactions or impurities. The procured compound's documented (2S) stereochemistry (verified by vendor Certificate of Analysis) ensures fidelity to the developed process .

Application

Selection Property

Validation Focus

H-Bond-dependent peptidomimetic probe design

Secondary amine HBD presence

Binding mode preservation in structural assays

Fragment-based lead discovery (linear vectors)

4-Amino piperidine geometry

Binding pose compatibility review

Ionization-sensitive cellular assays

Basicity profile (pKa ~9.5–10.5)

Consistent ionized/neutral ratio across lots

Stereospecific synthetic route scale-up

(2S) chiral configuration

Enantiomeric purity and process fidelity

• [1] Zhou, H., et al. (2020). Piperidine scaffold as the novel P2-ligands in cyclopropyl-containing HIV-1 protease inhibitors. *PLoS ONE*, 15(7), e0235483. View Source